1-((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(4-(trifluoromethyl)phenyl)ethan-1-one

• IUPAC Name: 1-(3-pyrazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-2-[4-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C19H20F3N3O/c20-19(21,22)14-4-2-13(3-5-14)10-18(26)25-15-6-7-16(25)12-17(11-15)24-9-1-8-23-24/h1-5,8-9,15-17H,6-7,10-12H2
• InChI Key: QXAACCPMICSJAK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)CC3=CC=C(C=C3)C(F)(F)F)N4C=CC=N4
• Molecular Formula: C19H20F3N3O
• Molecular Weight: 363.4 g/mol

Description

1-((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(4-(trifluoromethyl)phenyl)ethan-1-one is a useful research compound. Its molecular formula is C19H20F3N3O and its molecular weight is 363.384. The purity is usually 95%.
BenchChem offers high-quality 1-((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(4-(trifluoromethyl)phenyl)ethan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(4-(trifluoromethyl)phenyl)ethan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Stereoselective Synthesis in Pharmaceutical Compounds

One notable application involves the stereoselective synthesis of an active metabolite of a potent PI3 kinase inhibitor, demonstrating the compound's role in the development of cancer therapeutics. The stereochemistry of the metabolite is crucial for its biological activity, emphasizing the importance of precise synthetic methodologies in drug discovery and development (Chen et al., 2010).

Heterocyclic Chemistry Exploration

Research on azoic compounds obtained from derivatives of the compound shows its utility in studying polycondensed heterocyclic systems, which are of interest for their diverse chemical properties and potential applications in materials science and pharmaceuticals (Nițu et al., 2008).

Antimicrobial Activity

Compounds bearing motifs related to the chemical structure have been synthesized and evaluated for their antimicrobial activity, showcasing the potential for developing new antibacterial and antifungal agents (Desai et al., 2017).

Catalysis and Organic Synthesis

The use of related structural motifs in catalysis, such as in the one-pot synthesis of pyrazolo[1,2-a][1,2,4]triazole derivatives, highlights the compound's relevance in facilitating efficient and novel synthetic routes in organic chemistry (Azarifar et al., 2013).

Anticancer Agent Development

Derivatives of the compound have been explored for their cytotoxicity against various cancer cell lines, indicating its potential as a lead structure for the development of new anticancer agents (Alam et al., 2018).